Cas no 75945-91-4 (4-oxo-1-Phenylcyclohexanecarboxylic acid)

• Product Name: 4-oxo-1-Phenylcyclohexanecarboxylic acid
• CAS No: 75945-91-4
• Molecular Formula: C₁₃H₁₄O₃
• Molecular Weight: 218.24846
• MDL: MFCD06208311
• CID: 859325
• PubChem ID: 343886

4-oxo-1-Phenylcyclohexanecarboxylic acid Properties

Names and Identifiers

• 4-oxo-1-Phenylcyclohexanecarboxylic acid
• 4-oxo-1-phenylcyclohexane-1-carboxylic acid
• 1-phenyl-4-oxocyclohexanecarboxylic acid
• 4-carboxy-4-phenyl-cyclohexanone
• 4-Oxo-1-phenyl-cyclohexancarbonsaeure
• 4-oxo-1-phenyl-cyclohexanecarboxylic acid
• 4-OXO-PHENYLCYCLOHEXANECARBOXYLIC ACID
• 4-Phenyl-4-carboxy-cyclohexanon-(1)
• AB23258
• AC1L7ZBH
• NSC400458
• SureCN631791
• 4-oxo-1-phenylcyclohexanecarboxylicacid
• CS-0455578
• FT-0740145
• GLXVJOPRMXBHSI-UHFFFAOYSA-N
• EN300-343811
• A923259
• NSC-400458
• 75945-91-4
• SCHEMBL631791
• MFCD06208311
• AS-38304
• 4-carboxy-4-phenylcyclohexanone
• AKOS022182150
• DTXSID30322106
• NSC 400458
• DA-03021

• MDL： MFCD06208311
• InChIKey： GLXVJOPRMXBHSI-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H14O3/c14-11-6-8-13(9-7-11,12(15)16)10-4-2-1-3-5-10/h1-5H,6-9H2,(H,15,16)
• SMILES： C1=CC=C(C=C1)C2(CCC(=O)CC2)C(=O)O

Computed Properties

• Exact Mass: 218.09432
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 218.094294304g/mol
• Heavy Atom Count: 16
• Complexity: 280
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37
• Boiling Point: 408.7℃ at 760 mmHg
• Melting Point: 120-121 ºC (benzene )
• Vapor Pressure: 0.0±1.0 mmHg at 25°C
• Flash Point: 215.2±25.2 °C
• Solubility: Slightly soluble (2.8 g/l) (25 º C),
• Density: 1.227±0.06 g/cm3 (20 ºC 760 Torr),